2-(2,4-dichlorophenyl)-N'-{[(3-methylphenoxy)acetyl]oxy}ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(2,4-dichlorophenyl)ethylidene]amino] 2-(3-methylphenoxy)acetate
• InChI: InChI=1S/C17H16Cl2N2O3/c1-11-3-2-4-14(7-11)23-10-17(22)24-21-16(20)8-12-5-6-13(18)9-15(12)19/h2-7,9H,8,10H2,1H3,(H2,20,21)
• InChI Key: QUMFPJBZWKQYJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)ON=C(CC2=C(C=C(C=C2)Cl)Cl)N
• Isomeric SMILES: CC1=CC(=CC=C1)OCC(=O)O/N=C(/CC2=C(C=C(C=C2)Cl)Cl)\N
• Molecular Formula: C17H16Cl2N2O3
• Molecular Weight: 367.2 g/mol

Description

2-(2,4-dichlorophenyl)-N'-{[(3-methylphenoxy)acetyl]oxy}ethanimidamide, also known as DMEA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. DMEA is a derivative of the widely used herbicide, dicamba, and has been shown to have unique properties that make it an attractive tool for studying various biological processes.

Mechanism of Action

The exact mechanism of action of 2-(2,4-dichlorophenyl)-N'-{[(3-methylphenoxy)acetyl]oxy}ethanimidamide is not fully understood, but it is believed to act as a modulator of neurotransmitter release. It has been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its effects on behavior and cognition.
Biochemical and Physiological Effects
2-(2,4-dichlorophenyl)-N'-{[(3-methylphenoxy)acetyl]oxy}ethanimidamide has been shown to have a variety of biochemical and physiological effects, including effects on neurotransmitter release, behavior, and cognition. It has also been shown to have potential as a treatment for various neurological and psychiatric disorders, such as depression and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2,4-dichlorophenyl)-N'-{[(3-methylphenoxy)acetyl]oxy}ethanimidamide in lab experiments is its ability to selectively modulate neurotransmitter release. This makes it a useful tool for studying the role of neurotransmitters in various biological processes. However, one limitation of using 2-(2,4-dichlorophenyl)-N'-{[(3-methylphenoxy)acetyl]oxy}ethanimidamide is its potential for off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on 2-(2,4-dichlorophenyl)-N'-{[(3-methylphenoxy)acetyl]oxy}ethanimidamide. One area of interest is its potential as a treatment for various neurological and psychiatric disorders. Additionally, further research is needed to fully understand the mechanism of action of 2-(2,4-dichlorophenyl)-N'-{[(3-methylphenoxy)acetyl]oxy}ethanimidamide and its effects on neurotransmitter release. Finally, 2-(2,4-dichlorophenyl)-N'-{[(3-methylphenoxy)acetyl]oxy}ethanimidamide may have potential applications in other areas of research, such as drug discovery and development.

Scientific Research Applications

2-(2,4-dichlorophenyl)-N'-{[(3-methylphenoxy)acetyl]oxy}ethanimidamide has been used in a variety of scientific research applications, particularly in the field of neuroscience. It has been shown to have potential as a tool for studying the role of neurotransmitters in the brain, as well as for investigating the mechanisms of action of various drugs.